Journal Name:PLOS ONE
Journal ISSN:1932-6203
IF:3.752
Journal Website:http://www.plosone.org/home.action
Year of Origin:2006
Publisher:Public Library of Science
Number of Articles Per Year:17879
Publishing Cycle:Irregular
OA or Not:Yes
Elucidating the hydrogen adsorption kinetics on Pt/TiO2/Pt based highly efficient sensors
PLOS ONE ( IF 3.752 ) Pub Date: 2023-06-25 , DOI: 10.1016/j.materresbull.2023.112415
The adsorption of a gas and its concomitant diffusion onto the semiconductor surface are the primary factors to determine the response of a gas sensor. Despite intensive sensor research, understanding the gas adsorption reaction kinetics has been protractedly ignored. The current study is riveted on elucidating the adsorption kinetics of hydrogen gas onto the Pt/TiO2/Pt structured sensors. It is demonstrated that the prepared Pt/TiO2/Pt structure features excellent hydrogen sensing performances (sensor response ∼104 at room temperature) increased to ∼106 at 100 °C toward 10,000 ppm H2. More importantly, the adsorption kinetics are investigated by verifying the experimental results against various theoretical models. It is found that Ho's pseudo-second-order model (H-PSO) fits well with the experimental results having correlation factors higher than 0.99 for almost all gas concentrations and operating temperatures. Eventually, the H2 Adsorption kinetics onto Pt/TiO2/Pt structure are meticulously analyzed based on the correlation between experimental results and theory.
Detail
Structural and photoluminescence properties of Sm3+ ions doped strontium yttrium tungstate phosphors for reddish-orange photonic device applications
PLOS ONE ( IF 3.752 ) Pub Date: 2023-06-24 , DOI: 10.1016/j.materresbull.2023.112419
In the present research work, Sm3+ ions doped Strontium Yttrium Tungstate (Sr9Y2W4O24) phosphors entitled to emit reddish-orange light have been synthesized using the conventional solid-state reaction method and analyzed their structure and phase using X-ray diffraction (XRD) patterns. The diffraction peaks of the Sr9Y2W4O24 phosphor matches very well with the standard JCPDS pattern with card no. 49-0568. The morphological behaviour of the as-synthesized phosphor has been studied using scanning electron microscopy (SEM). Different vibrational bands present in the titled phosphor have been examined using Fourier Transform Infrared (FT-IR) spectroscopy. The optical band gap values of the as-synthesized phosphors have been measured using diffuse reflectance spectra (DRS). The photoluminescence (PL) spectral features recorded for Sm3+ ions activated Sr9Y2W4O24 phosphor under 405 nm excitation reveal strong visible reddish-orange emission at 604 nm pertaining to the 4G5/2 → 6H7/2 transition of Sm3+ ions. Also the PL spectra show concentration quenching at 2 mol% of Sm3+ ions doped in to them. From the recorded PL spectra, the CIE chromaticity coordinates estimated for Sr9Y2W4O24:2.0mol% of Sm3+ phosphor are falling in deep visible reddish orange region. The PL decay spectral profiles recorded at 604 nm emission under 405 nm excitation are showing double exponential behavior and the experimental lifetimes are found to be decreasing with increase in Sm3+ ions concentration in the assynthesized phosphors. The temperature-dependent PL (TD-PL) measurements demonstrate relatively better thermal stability for the as-synthesized phosphor. All the investigations carried out finally allows us to contemplate the suitability of Sm3+ ions doped Sr9Y2W4O24 phosphor for reddish-orange photonic device applications.
Detail
Stabilization of metallic phase in nanostructured hollow V2O3 spheres prepared by ultrasonic spray pyrolysis
PLOS ONE ( IF 3.752 ) Pub Date: 2023-06-16 , DOI: 10.1016/j.materresbull.2023.112391
In the development of nanostructured V2O3 materials, the topical issue is to elucidate the factors that affect the temperature of a metal-insulator transition (MIT). In this work, we study the structural, magnetic and electrical properties of V2O3 thin-walled microsphere prepared by spray-pyrolysis (SP). Low-temperature XRD and TEM revealed that SP-microspheres contain the anisotropic (50×20 nm) nanocrystallites with a preferred (001)-orientation along the sphere surface and show moderate biaxial compressive stresses. SP-aggregates exhibit a high concentration of intercrystallite boundaries and inner pores, which induce high lattice microstrains. Structural, magnetic and electrical properties showed no evidence of MIT down to 100 K. NMR investigations indicated that antiferromagnetic areas appear at temperatures below 115 K. Comparative studies were performed on V2O3 50 nm nanoparticles prepared by thermolysis using the same parent vanadyl solution. The findings suggest that a high defect concentration and microstrains rather than compressive stresses lead to the suppression of MIT.
Detail
Local structure, spectroscopy and luminescence of the Li2B4O7:Cu,Eu glass
PLOS ONE ( IF 3.752 ) Pub Date: 2023-07-04 , DOI: 10.1016/j.materresbull.2023.112432
The Li2B4O7:Cu,Eu glass containing 1.0 mol.% CuO and Eu2O3 impurities was obtained and studied by XRD, EPR, optical absorption, and photoluminescence techniques. Parameters of local structure (interatomic distances and coordination numbers) were derived from XRD data analysis. The EPR and optical absorption, emission, photoluminescence excitation show that the Cu impurity is incorporated into the Li2B4O7 glass as Cu2+ (3d9) and Cu+ (3d10) ions. The Cu2+ ions in Li2B4O7:Cu,Eu glass show characteristic EPR and optical absorption spectra. Spin Hamiltonian parameters of the Cu2+ EPR spectrum were determined. Optical absorption spectrum of the Li2B4O7:Cu,Eu glass was analysed and interpreted. Optical band gap and Urbach energy of the Li2B4O7:Cu,Eu glass were evaluated. Photoluminescence spectra of the Li2B4O7:Cu,Eu glass reveal broad blue emission band of Cu+ (3d94s1 → 3d10 transition) and narrow emission bands of Eu3+ (4f6) ions belonging to the 5D0 → 7FJ (J = 0 – 4) transitions with characteristic decay kinetics.
Detail
Enhanced natural sunlight driven photocatalytic degradation under outdoor inconstant weather by Bi2WO6/WO3 heterojunctions
PLOS ONE ( IF 3.752 ) Pub Date: 2023-06-30 , DOI: 10.1016/j.materresbull.2023.112404
Weak sunlight irradiation intensity and inconstant weather conditions limit the practical application of photocatalysis in natural environment. In this work, efficient Bi2WO6 was synthesized using surfactant assistance strategy, which possesses superior photocatalytic activity under natural environment with outdoor sunlight as illumination source. Rod-like and sheet-like WO3 were synthesized by controlling rich and poor Cl− contents in precursor solutions, respectively, which were utilized to construct Bi2WO6/WO3 heterojunctions. Compared with pristine samples, Bi2WO6/WO3 exhibit enhanced tetracycline photodegradation performance under natural environment, whether on sunny day (sunlight intensity from 44.29 to 69.48 mW/cm2) or cloudy day (from 5.07 to 54.67 mW/cm2), even overcast day (from 2.83 to 18.99 mW/cm2), and the tetracycline degradation efficiencies reached 74.3% and 54.2% within 150 min on sunny and overcast days, respectively. Moreover, Bi2WO6/WO3 exhibit the effective photodegradation performances toward methyl orange and rhodamine b, with elimination efficiencies of 63.7% and 99.0% within 50 min irradiation, respectively.
Detail
Fabrication of NiCo Layered Double Hydroxide on Carbon Fiber Paper as High Performance Binder-free Electrode for Supercapacitors
PLOS ONE ( IF 3.752 ) Pub Date: 2023-06-22 , DOI: 10.1016/j.materresbull.2023.112408
Design of binder-free electrode with high performance exhibits great glamour for energy storage devices recently. Herein, nickel cobalt layered double hydroxide (NiCo LDH) has been directly grown on carbon fiber paper (CFP) by an electrodeposition method. Thanks to the porous nanosheet-like morphology of the deposits, the high conductivity of carbon fibers, as well as the strong connection between the deposits and the substrate, the optimized electrode, labeled as NiCo LDH-2/CFP can deliver a discharge specific capacitance of 878.4 F g−1 at 1 A g−1, which can increase to 1080.0 F g−1 at 20 A g−1, exhibiting excellent rate performance. Moreover, after cycled at 5 A g−1 for 5000 cycles, the capacitance of the electrode can retain 96.1%, manifesting unique cyclic stability. This work provides a new strategy for preparing high performance binder-fee electrodes for supercapacitors, lithium batteries and catalytes.
Detail
Nanoheterojunctions MnCo2O4 nanoparticles anchored on mesoporous TiO2 networks for superior photocatalytic ability
PLOS ONE ( IF 3.752 ) Pub Date: 2023-07-12 , DOI: 10.1016/j.materresbull.2023.112439
Antibiotics have been observed in industrial and domestic wastewater due to the extensive utilization of pharmaceuticals, demonstrating a considerable threat to aquatic ecosystems and human health. In this research, novel MnCo2O4 nanoparticles (NPs) accommodated on porous TiO2 networks were prepared by sol-gel approach for tetracycline (TC) degradation. TEM images revealed that the MnCo2O4 NPs (5–10 nm) was accommodated on mesoporous anatase TiO2 (20–30 nm). The 3% MnCo2O4/TiO2 photocatalyst displayed the maximum photocatalytic ability among the synthesized samples, including commercial P-25 and pristine TiO2, which indicated a high photocatalytic activity of 100% within 60 min of illumination time. The rate constants (k) values revealed that 3%MnCo2O4/TiO2 nanocomposite was 0.0479 min−1, which was about 18.4 and 47.9 folds greater than that of TiO2 NPs and P-25. The increased photocatalytic performance of MnCo2O4/TiO2 was ascribed to extending visible light response and promoting separation rate of electron-hole. Additionally, the unique mesostructured with the high surface area provided an abundant active site and outstandingly reduced MnCo2O4 aggregation. Meanwhile, the synthesized 3%MnCo2O4/TiO2 photocatalyst displayed excellent stability after five cycles. The photocatalytic mechanism over the heterojunction MnCo2O4/TiO2 nanocomposites was addressed in detail. The obtained mesostructure photocatalyst with a large surface area through this reasonable procedure strategy can significantly degrade and mineralize the organic contaminants in industrial and domestic wastewater under visible light.
Detail
In-situ synthesis of novel multifunctionally linked tin oxide on holy reduced graphene oxide: an electrocatalyst for antipsychotic drug sensing
PLOS ONE ( IF 3.752 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.materresbull.2023.112443
Herein, we developed a novel electro-catalyst containing multifunctionally linked tin oxide on holy reduced graphene oxide (mf-SnO2/h-rGO) was prepared through a facile in situ hydrothermal method. The mf-SnO2/h-rGO coated onto the screen-printed carbon electrode (SPCE), which is used as a working electrode for the highly sensitive detection of phenothiazine (PTZ). The mf-SnO2/h-rGO/SPCE working electrode has an electroactive surface area of 0.66 cm2, peak to peak separation (∆Ep) of 122 mV, the ratio of anodic (Ipa) and cathodic (Ipc) current is 0.98, and charge transfer resistance (Rct) of 0.24 kΩ. The prepared mf-SnO2/h-rGO catalyst shows a good detection limit (LOD) of 0.168 10−9 mole/L (Epa = 0.04 V) and 0.035 10−9 mole/L (Epa = 0.33 V) and an outstanding sensitivity of 1.44 μA/mM cm2. The proposed sensor exhibits an acceptable stability, selectivity, repeatability and reproducibility. For real sample analysis, blood serum and urine samples were performed and mf-SnO2/h-rGO shows good recovery.
Detail
Non-enzymatic hydrogen peroxide detection on a novel nanohybrid composite of chitosan and grafted graphene oxide
PLOS ONE ( IF 3.752 ) Pub Date: 2023-06-30 , DOI: 10.1016/j.materresbull.2023.112427
Hydrogen peroxide (H2O2) is a significant constituent of several biological and industrial processes; however, as it is malignant to human health, the ability to detect its presence is indispensable. From the various H2O2 detection methods, enzyme-free electrochemical detection method is thriving in research, as it is economical, easy-to-use, stable, and provides repeatable platforms. Herein, we report on a metal-free, novel, biopolymer-based low-cost, stable, and easy-to-operate, conducting nanohybrid composite for the non-enzymatic detection of H2O2. This nanohybrid composite consists of a novel crosslinked chitosan (CS) and polyaniline (PANI) grafted graphene oxide (GO) (GOP) composite. In the first step, a gamma-irradiated GO (γGO) substrate is used for the in-situ graft polymerization of aniline, and following the grafted nanohybrid was incorporated in a CS matrix and crosslinked with tetraethylorthosilicate (TEOS) to form CS and GO composites. The sensor, fabricated by coating the newly prepared composite on a glassy carbon electrode, was tested for hydrogen peroxide detection in an alkaline solution, showing a low detection limit of 17.3 μM, a linear range up to 200 μM, and a sensitivity of 0.77 μA μM−1 cm−2. These notable results and comparable performance with the literature suggest that the electrochemical biosensor exhibit promising potential for a wide range of H2O2 detection.
Detail
Superior thermoelectric performance in non-stoichiometric Cu3SbSe4 system: Towards synergistic optimization of carrier and phonon transport
PLOS ONE ( IF 3.752 ) Pub Date: 2023-07-04 , DOI: 10.1016/j.materresbull.2023.112434
To investigate the effect of cation disorders to modulate thermoelectric performance of Cu3SbSe4 system, we attempted to tune copper content in Cu3+xSbSe4 (x = -0.06, -0.04, 0, 0.04, 0.06, and 0.08) system synthesized via solid-state reaction route. Considering the asymmetry in charge and phonon transport properties, intentional deviations from the proper stoichiometry successfully enhance the electrical transport and reduce the phonon transport simultaneously. The self-doping effect induced by the off stoichiometry in Cu3SbSe4 provides acceptor levels, thereby elevating the electrical conductivity. Modulating the Fermi level within the valence band, we could realize a power factor to the highest value of ∼232 µW/mK2 for the sample with x = -0.06 at 210 K. Considerable reduction in thermal conductivity is the key factor in enhancing the figure of merit to a maximum value of ∼0.033 (at 350 K) for the sample with x = 0.06, which about three times higher than that of the pristine sample. The present study demonstrates that non-stoichiometry plays a substantial role in modulating the thermoelectric transport of the Cu3SbSe4 system.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
综合性期刊3区 MULTIDISCIPLINARY SCIENCES 综合性期刊3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
5.10 218 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://www.editorialmanager.com/pone/default.asp